Cas no 1949815-85-3 (2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethan-1-amine)

• Product Name: 2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethan-1-amine
• CAS No: 1949815-85-3
• CID: 4632725
• Update Time: 2025-05-19

2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethan-1-amine

Additional information on 2-[3-(pyridin-4-yl)-4,5,6,7-tetrahydro-1H-indazol-1-yl]ethan-1-amine

2-[3-(Pyridin-4-yl)-4,5,6,7-Tetrahydro-1H-lndazol-1-yl]ethan-1-amine: A Comprehensive Overview

2-[3-(Pyridin-4-yl)-4,5,6,7-Tetrahydro-1H-lndazol-1-yl]ethan-1-amine (CAS No: 1949815853) is a structurally complex organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the indazole family, which is known for its unique aromaticity and versatile reactivity. The molecule consists of a pyridine ring fused with an indole-like structure, making it a valuable substrate for various chemical transformations.

The synthesis of 2-[3-(Pyridin-4-yl)-4,5,6,7-Tetrahydro-1H-lndazol-1-yl]ethan-1-amine involves a series of intricate reactions that highlight the importance of stereocontrol and regioselectivity in modern organic synthesis. Recent advancements in catalytic methods have enabled researchers to achieve higher yields and better purity levels in the preparation of this compound. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported as an efficient strategy for constructing the indazole core.

One of the most promising applications of this compound lies in its potential as a building block for drug discovery. The indazole moiety is known to exhibit significant biological activity, particularly in anti-inflammatory and anticancer drug development. Studies have shown that derivatives of this compound can modulate key signaling pathways involved in cancer progression, making them attractive candidates for further preclinical testing.

In addition to its pharmacological applications, 2-[3-(Pyridin-4-yl)-4,5,6,7-Tetrahydro-1H-lndazol-1-yll ethan-l amine has also found utility in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to form self-assembled monolayers and its role in enhancing the performance of organic light-emitting diodes (OLEDs).

Recent studies have focused on understanding the photophysical properties of this compound. By incorporating it into conjugated systems, scientists have observed enhanced fluorescence quantum yields and improved stability under ambient conditions. These findings suggest that the compound could be employed as a fluorescent probe for sensing applications or as a component in advanced imaging agents.

Furthermore, the compound's ability to act as a chiral auxiliary has been explored in asymmetric synthesis. Its rigid structure provides an ideal platform for inducing high enantioselectivity in various reactions, including aldol additions and Michael additions. This property has led to its use in the synthesis of complex natural products and biologically active molecules.

In conclusion, 2-[3-(Pyridin~4~yl)-4~,5~,6~,7~-tetrahydro-lH-indazol-l~yll ethan-l amine (CAS No: 1949815853) is a multifaceted compound with applications spanning drug discovery, materials science, and organic synthesis. Its unique structural features and versatile reactivity continue to make it an area of active research interest.